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Compound of Interest

Compound Name: AZ-1355

Cat. No.: B1662766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ-1355 is a small molecule inhibitor identified as a lipid-lowering compound. It exerts its

biological effects by inhibiting platelet aggregation and elevating the ratio of prostaglandin I2

(PGI2) to thromboxane A2 (TXA2)[1][2]. Accurate preparation of AZ-1355 stock solutions is

critical for obtaining reliable and reproducible experimental results. These application notes

provide detailed protocols for the solubilization, storage, and handling of AZ-1355.

Chemical Properties and Data Presentation
A summary of the key quantitative data for AZ-1355 is presented in the table below for easy

reference.
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Property Value

Chemical Name
Ethyl 10,11-dihydro-4-methoxydibenz[b,f]-

(1,4)oxazepine-8-carboxylate

Molecular Formula C₁₇H₁₇NO₄

Molecular Weight 299.326 g/mol

CAS Number 75451-07-9

Appearance Solid Powder

Solubility 10 mM in DMSO

Purity >98% (as determined by HPLC)

Experimental Protocols
Materials and Equipment

AZ-1355 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (amber or wrapped in foil)

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol for Preparing a 10 mM AZ-1355 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AZ-1355 in DMSO.
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Equilibrate AZ-1355 to Room Temperature: Before opening the vial, allow the solid AZ-1355
to equilibrate to room temperature for at least 20-30 minutes. This prevents the condensation

of moisture, which can affect the stability and solubility of the compound.

Weighing the Compound:

On a calibrated precision balance, carefully weigh the desired amount of AZ-1355 powder.

To prepare 1 mL of a 10 mM stock solution, you will need 2.993 mg of AZ-1355.

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) *

1000 mg/g

Mass (mg) = 0.010 mol/L * 0.001 L * 299.326 g/mol * 1000 mg/g = 2.993 mg

Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed AZ-
1355. For a 10 mM solution, if you weighed 2.993 mg, add 1 mL of DMSO.

Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a 37°C water bath for a few minutes can aid dissolution, but avoid excessive

heat. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes

in sterile, amber microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or at -80°C for long-term storage. When

stored properly, the solution in DMSO is stable for at least 6 months at -80°C and -20°C[1].

Protocol for Preparing Working Solutions
Thawing the Stock Solution: When ready to use, thaw an aliquot of the 10 mM AZ-1355
stock solution at room temperature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1662766?utm_src=pdf-body
https://www.benchchem.com/product/b1662766?utm_src=pdf-body
https://www.benchchem.com/product/b1662766?utm_src=pdf-body
https://www.benchchem.com/product/b1662766?utm_src=pdf-body
https://www.benchchem.com/product/b1662766?utm_src=pdf-body
https://www.benchchem.com/product/b1662766?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8474027/
https://www.benchchem.com/product/b1662766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serial Dilution: It is recommended to perform serial dilutions of the stock solution in the

appropriate cell culture medium or experimental buffer to achieve the desired final

concentration. Direct dilution of a high-concentration DMSO stock into an aqueous buffer can

sometimes cause precipitation[3].

Example for a 10 µM working solution: First, prepare an intermediate dilution by adding 1

µL of the 10 mM stock solution to 999 µL of the experimental buffer. This results in a 10

µM intermediate solution.

Vehicle Control: Always include a vehicle control in your experiments. This should contain

the same final concentration of DMSO as the samples treated with AZ-1355 to account for

any effects of the solvent.

Safety Precautions
Always handle AZ-1355 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Avoid inhalation, ingestion, and direct contact with skin and eyes.

Dispose of waste materials containing AZ-1355 and DMSO according to your institution's

guidelines for chemical waste disposal.

Mandatory Visualizations
Experimental Workflow
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Preparation

Storage & Use
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Caption: Workflow for preparing AZ-1355 stock solutions.
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Signaling Pathway

Opposing Signaling Pathways Modulated by AZ-1355

Prostacyclin (PGI2) Pathway

Thromboxane A2 (TXA2) Pathway

PGI2 IP Receptor
binds

Adenylyl Cyclase
activates

↑ cAMP Inhibition of Platelet Aggregation
& Vasodilation

TXA2 TP Receptor
binds

Phospholipase C
activates

↑ IP3 & DAG ↑ Intracellular Ca²⁺ Platelet Aggregation
& Vasoconstriction

AZ-1355
Increases Ratio

Click to download full resolution via product page

Caption: AZ-1355 elevates the PGI2 to TXA2 ratio.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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